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Compound of Interest

Compound Name: 3-aminoadamantan-1-ol

Cat. No.: B132026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, handling, and disposal information for 3-
aminoadamantan-1-ol (CAS No. 702-82-9). Adherence to these guidelines is critical for

ensuring laboratory safety and proper management of this chemical compound.

Hazard Identification and Classification
3-Aminoadamantan-1-ol is classified with the following hazards:

Harmful if swallowed[1][2]

Causes skin irritation[1][2][3][4]

Causes serious eye irritation[1][2][3][4]

May cause respiratory irritation[2][3][4]

Signal Word: Warning[1][3]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling 3-
aminoadamantan-1-ol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b132026?utm_src=pdf-interest
https://www.benchchem.com/product/b132026?utm_src=pdf-body
https://www.benchchem.com/product/b132026?utm_src=pdf-body
https://www.benchchem.com/product/b132026?utm_src=pdf-body
https://www.echemi.com/sds/3-amino-1-hydroxyadamantane-pid_Rock15506.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-1-adamantanol
https://www.echemi.com/sds/3-amino-1-hydroxyadamantane-pid_Rock15506.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-1-adamantanol
https://www.chemicalbook.com/msds/3-amino-1-hydroxyadamantane.pdf
https://www.capotchem.com/doc/msds_702-82-9.do
https://www.echemi.com/sds/3-amino-1-hydroxyadamantane-pid_Rock15506.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-1-adamantanol
https://www.chemicalbook.com/msds/3-amino-1-hydroxyadamantane.pdf
https://www.capotchem.com/doc/msds_702-82-9.do
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-1-adamantanol
https://www.chemicalbook.com/msds/3-amino-1-hydroxyadamantane.pdf
https://www.capotchem.com/doc/msds_702-82-9.do
https://www.echemi.com/sds/3-amino-1-hydroxyadamantane-pid_Rock15506.html
https://www.chemicalbook.com/msds/3-amino-1-hydroxyadamantane.pdf
https://www.benchchem.com/product/b132026?utm_src=pdf-body
https://www.benchchem.com/product/b132026?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Standard

Eye/Face Protection
Tightly fitting safety goggles

with side-shields

EN 166 (EU) or NIOSH (US)

approved[1][3][4]

Skin Protection

Chemical-resistant gloves

(inspect before use),

impervious clothing

EU Directive 89/686/EEC, EN

374[1][3][4]

Respiratory Protection

Use a NIOSH (US) or CEN

(EU) approved respirator with

appropriate cartridges if

exposure limits are exceeded,

irritation is experienced, or

dust is formed. A dust mask

(type N95, US) is a minimum

for nuisance exposures.

NIOSH (US) or EN 143 (EU)[4]

Operational Handling and Storage
Proper handling and storage are crucial to minimize exposure and maintain the integrity of the

compound.

Procedure Guideline

Engineering Controls

Handle in a well-ventilated area. Use a

laboratory fume hood or other local exhaust

ventilation to control airborne dust.[1][3][4][5]

Safe Handling Practices

Avoid contact with skin and eyes.[3][4][5] Avoid

formation and inhalation of dust.[3][4][5] Do not

eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling and

before breaks.[1][3][4]

Storage Conditions

Store in a cool, dry, and well-ventilated place.[1]

[3][4][5] Keep the container tightly closed.[1][3]

[4][5] The compound is hygroscopic and should

be stored under an inert gas.[4]
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Emergency Procedures
Immediate and appropriate first aid is essential in case of exposure.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1][3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical help.

[1][3][5]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and consult a

physician.[1][3][4][5]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.[1][3][5]

Spill and Disposal Plan
A clear plan for accidental spills and proper disposal is mandatory.
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Action Procedure

Accidental Release

Evacuate personnel to a safe area. Wear

appropriate personal protective equipment.

Avoid dust formation. Sweep or shovel the

spilled material into a suitable, closed container

for disposal. Do not let the product enter drains.

[3][4]

Disposal

Dispose of contents and container in

accordance with all applicable local, state, and

federal regulations. Offer surplus and non-

recyclable solutions to a licensed disposal

company.[1][3][4] Contaminated packaging

should be disposed of as the unused product.[4]

[5]

Visual Workflow for Handling 3-Aminoadamantan-1-
ol
The following diagram outlines the standard operating procedure for safely handling 3-
aminoadamantan-1-ol.
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Caption: Workflow for Safe Handling of 3-Aminoadamantan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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